Cas no 1355334-88-1 (2H-Chromene-3-carboxamidine)

• Product Name: 2H-Chromene-3-carboxamidine
• CAS No: 1355334-88-1
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD21362485
• CID: 4696510
• Update Time: 2025-06-26

2H-Chromene-3-carboxamidine Chemical and Physical Properties

Names and Identifiers

• 2H-Chromene-3-carboxamidine; hydrochloride
• 2H-Chromene-3-carboxamidine

• MDL： MFCD21362485
• Inchi： 1S/C10H10N2O.ClH/c11-10(12)8-5-7-3-1-2-4-9(7)13-6-8;/h1-5H,6H2,(H3,11,12);1H
• InChI Key： YVFUOSILZMBQAY-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C(=N)N)=CC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-Chromene-3-carboxamidine

Introduction to 2H-Chromene-3-carboxamidine (CAS No: 1355334-88-1)

2H-Chromene-3-carboxamidine, identified by its Chemical Abstracts Service (CAS) number 1355334-88-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the chromene class, a family of molecules characterized by a benzopyran structure, which is widely recognized for its diverse biological activities. The presence of an amidine functional group at the 3-position of the chromene ring introduces unique reactivity and potential therapeutic applications, making it a subject of intense research interest.

The chromene scaffold is structurally related to flavonoids, a group of natural products known for their antioxidant, anti-inflammatory, and antimicrobial properties. Modifications in the chromene core, such as the introduction of an amidine group, can significantly alter its pharmacological profile. The amidine moiety (-C(=NH)NH₂) is particularly noteworthy due to its ability to form hydrogen bonds and participate in coordination interactions with biological targets. These characteristics make 2H-Chromene-3-carboxamidine a promising candidate for drug discovery efforts aimed at modulating enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The 2H-Chromene-3-carboxamidine structure has been explored in various contexts, including its role as a precursor in synthesizing more complex pharmacophores. Its versatility allows for further functionalization, enabling chemists to tailor its properties for specific biological applications. For instance, derivatives of this compound have been investigated for their potential in inhibiting kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of 2H-Chromene-3-carboxamidine is its reported interaction with biological targets that are relevant to human health. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes by binding to their active sites. This mechanism of action is particularly attractive for developing treatments against diseases where enzyme overactivity or misregulation plays a critical role. The amidine group, in particular, has been shown to enhance binding affinity due to its ability to form multiple hydrogen bonds with polar residues in protein structures.

The synthesis of 2H-Chromene-3-carboxamidine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Researchers have developed efficient routes to construct the chromene core while introducing the amidine functionality at the desired position. These synthetic strategies often involve cyclization reactions, nucleophilic substitutions, and condensation steps, showcasing the interplay between molecular design and chemical methodology. The precision required in these synthetic processes underscores the importance of high-quality starting materials and well-optimized reaction conditions.

From a medicinal chemistry perspective, 2H-Chromene-3-carboxamidine serves as a valuable building block for drug discovery programs. Its structural features allow for rapid screening and optimization to identify more potent and selective analogs. Computational modeling techniques have been employed to predict how different substituents on the chromene ring can influence biological activity. These virtual screening approaches complement experimental efforts by providing insights into potential binding modes and interaction energies.

The pharmacological evaluation of 2H-Chromene-3-carboxamidine has revealed several intriguing properties. In vitro studies have demonstrated its ability to modulate pathways associated with inflammation and oxidative stress, two key factors in many chronic diseases. Additionally, preliminary animal models have shown promising results in terms of toxicity profiles and bioavailability. Such findings warrant further investigation into its clinical potential as a therapeutic agent.

Advances in analytical chemistry have enabled researchers to probe the structural integrity and purity of 2H-Chromene-3-carboxamidine more effectively than ever before. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) provide detailed information about molecular conformation and impurity profiles. These analytical tools are essential for ensuring that synthesized compounds meet stringent quality standards before they can be advanced into more rigorous biological testing.

The future direction of research on 2H-Chromene-3-carboxamidine is likely to focus on expanding its therapeutic applications through structural diversification and mechanistic studies. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential as a pharmaceutical lead compound. As our understanding of disease mechanisms evolves, so too will the strategies used to develop novel treatments based on this versatile heterocyclic scaffold.

In conclusion,2H-Chromene-3-carboxamidine (CAS No: 1355334-88-1) represents an exciting frontier in medicinal chemistry with broad implications for human health. Its unique structural features combined with reported biological activities make it a compelling subject for further exploration. By leveraging cutting-edge synthetic methods and interdisciplinary research approaches, 2H-Chromene-3-carboxamidine holds promise as a foundation for next-generation therapeutics aimed at addressing some of today's most pressing medical challenges.